N-(5-chloro-2,4-dimethoxyphenyl)-2-[5-(3,4-difluorophenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetamide

• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-2-[5-(3,4-difluorophenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]acetamide
• InChI: InChI=1S/C20H16ClF2N5O5/c1-32-14-7-15(33-2)13(6-10(14)21)24-16(29)8-27-18-17(25-26-27)19(30)28(20(18)31)9-3-4-11(22)12(23)5-9/h3-7,17-18H,8H2,1-2H3,(H,24,29)
• InChI Key: GNKRMIOVIMOWFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)CN2C3C(C(=O)N(C3=O)C4=CC(=C(C=C4)F)F)N=N2)Cl)OC
• Molecular Formula: C20H16ClF2N5O5
• Molecular Weight: 479.8 g/mol

Description

N-(5-chloro-2,4-dimethoxyphenyl)-2-[5-(3,4-difluorophenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetamide is a useful research compound. Its molecular formula is C20H16ClF2N5O5 and its molecular weight is 479.82. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2,4-dimethoxyphenyl)-2-[5-(3,4-difluorophenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2,4-dimethoxyphenyl)-2-[5-(3,4-difluorophenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cholinesterase Inhibition

One potential application of derivatives similar to the compound is in the inhibition of cholinesterase enzymes. A study by Riaz et al. (2020) explored new synthetic 1,2,4-triazole derivatives, demonstrating moderate to good inhibitory activities against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes crucial in the breakdown of the neurotransmitter acetylcholine. Such compounds could have implications for treating diseases characterized by cholinergic dysfunction, such as Alzheimer's disease (Riaz, Iftikhar, Saleem, Aziz‐ur‐Rehman, Hussain, Rehmat, Afzal, Khawar, Ashraf, & al-Rashida, 2020).

Oxidative Radical Cyclization

Another area of research involves oxidative radical cyclization reactions, as demonstrated in the synthesis of erythrinanes by Chikaoka et al. (2003). They treated N-[2-(3,4-dimethoxyphenyl)ethyl]-alpha-(methylthio)acetamide with Mn(OAc)3 and Cu(OAc)2, leading to complex cyclization reactions. Such reactions are significant in the synthesis of natural products and pharmaceuticals, suggesting the compound could be a precursor in synthesizing complex molecular architectures (Chikaoka, Toyao, Ogasawara, Tamura, & Ishibashi, 2003).

Herbicide and Pesticide Synthesis

Compounds with structures related to the chemical have been investigated for their potential as herbicides and pesticides. The synthesis and characterization of N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, potential pesticides, were reported by Olszewska, Tarasiuk, and Pikus (2011). These findings highlight the versatility of such compounds in agricultural applications, potentially offering new avenues for the development of more effective and selective agrochemicals (Olszewska, Tarasiuk, & Pikus, 2011).